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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764

Introduction

Etosalamide is an antipyretic and analgesic agent with anti-inflammatory activity, making it a
compound of interest in various research fields, including allergic disease research.[1] Proper
preparation of a stock solution is a critical first step for accurate and reproducible in vitro and in
vivo studies. This document provides a detailed protocol for the preparation, storage, and
handling of etosalamide stock solutions for research purposes.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of etosalamide relevant to
stock solution preparation.
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Property Value Source(s)
Molecular Weight 209.24 g/mol [1112][3]
CAS Number 15302-15-5 [4]

IUPAC Name 2-(2-ethoxyethoxy)benzamide

Appearance White to off-white solid powder

Solubility in DMSO

300 mg/mL (1433.76 mM)

Solubility in Water

6.67 mg/mL (31.88 mM)

Recommended Solvents

Dimethyl sulfoxide (DMSO)

Storage of Powder

Dry, dark, 0-4°C (short-term),
-20°C (long-term)

Stock Solution Storage

-20°C for 1 month, -80°C for 6

months (protect from light)

Experimental Protocol: Preparation of a 10 mM
Etosalamide Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of etosalamide in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials

Etosalamide powder (purity >98%)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Spatula

Vortex mixer
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» Pipettes and sterile filter tips

Procedure

» Pre-weighing Preparations:

o Bring the etosalamide powder and DMSO to room temperature before opening to prevent
condensation.

o Ensure the analytical balance is calibrated and level.
o Calculating the Mass of Etosalamide:

o To prepare a 10 mM stock solution, the required mass of etosalamide needs to be
calculated using the following formula:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass (g) = 0.010 mol/L x 0.001 L x 209.24 g/mol = 0.0020924 ¢

» Mass (mg) = 2.0924 mg

o Itis advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.
For 5 mL of a 10 mM solution, you would need 10.462 mg of etosalamide.

» Weighing Etosalamide:

o Carefully weigh the calculated amount of etosalamide powder onto a weigh boat or
directly into a sterile microcentrifuge tube.

» Dissolving Etosalamide:
o Add the desired volume of DMSO to the tube containing the etosalamide powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
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o If dissolution is slow, gentle warming and/or sonication can be used to facilitate the
process.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

o Protect the stock solution from light.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling chemical reagents.

e Work in a well-ventilated area or a chemical fume hood.
o Consult the Safety Data Sheet (SDS) for etosalamide before use.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing etosalamide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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